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Compound of Interest

Compound Name: ALDH1A1-IN-4

Cat. No.: B12366560

BeepneHne

HacTosLee pykOBOACTBO NpefHa3HayeHo A/18 uccrnegosarenen, y4yeHblx 1 cneunainctos B
obnacTtu pa3paboTky JIeKapCTBEHHbIX Npenaparos, paboTarLwmnx ¢ UHIMGUTOPOM
ansgerngaervngporeHasol 1A1 (ALDH1A1), ALDH1A1-IN-4. B aTOM pyKOBOACTBE
npeAcTas/ieHa ucyepnbiBatoLas nHgopmMaums, NPOTOKO/Ibl AKCMEPMMEHTOB U peEKOMeHaau K
Mo yCTPaHEHUIO HENOaA0K NPY OLEHKe LMTOTOKCMYECKOro noTeHumana aToro CoeguHeHus B

HOPMaJlbHbIX (HeOHyXO}'IeBbIX) KNNETOYHbIX JINHUAX.

BaxkHoe npumeyaHue: Ha MOMEHT CcO34aHuA 3TOro AOKYMEHTa B OTKPbLITOM AOCTYyne
OTCYTCTBYHT AaHHble 0 UMTOTOKCUYHOCTU ALDH1A1-IN-4 B HOPM&aJlbHbIX KNETOUYHbIX JINHUAX.
lMpuBeaeHHbIE HMXE KONTMYECTBEHHbIE AaHHbIe ABNAKTCA TMNOTETUYECKAMU N NpefHa3HavYeHb!
ANA nnncTpauun oopmartoB npeacTaBneHnsa 4aHHbIX 1 3KCnepuMeHTasIbHbIX NOAXOAO0B.

YacTo 3agaBaemMble Bonpochl (FAQ)

B: 3auem oueHuBatb UNTOTOKCUYHOCTL ALDH1A1-IN-4 B HOpMasibHbIX KNneTkax?

O: OueHKa LIMTOTOKCUYHOCTY B HOPMaUsTbHbIX KNEeTKax SAB/IAETCS KPUTUYECKU BaXKHbIM LLIAroM B
[OKNVHNYECKOI pa3paboTke NekapcTB. ATO NOMOraeT onpeaeniTs TepaneBTYeckoe OkKHO
coeAMHEHNs1 — AManasoH KOHUEHTpaLMiA, B KOTOPOM OHO 3(h(DEKTUBHO NPOTUB OMYXO/EBbIX
K/ETOK, HO MPU 3TOM MUHUMa/IbHO TOKCUYHO AN 30POBbIX TKAHEi.
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B: Kakne HopmasibHble KNETOYHbIE IMHUW C/IeAYET UCMOMNb30BaTh?

O: BblIGOp KNETOUYHOWN NMMHUKN OO/MKEH COOTBETCTBOBATbL NpeanosiaraeMoMy TepaneBTU4eckomy
NMPMMEHEHNIO MHTMBUTOpa. PekomeHayeTcst MCNoNb30BaThb KNETOYHbIE INHWMW, NO/TYYEHHbIE U3
TKaHel, KOTopble MOryT ObITb NOABEPXEHbI TOKCUYHOCTU, HANPUMEP, renaTounTbl (A1 OLEHKM
renaTtoToKCMYHOCTM), MoYeYHble anuTeNnasbHble KNeTkn (4158 OUeHKM HePPOTOKCUYHOCTN) 1
dmbpobnacTsbl.

B: Kakne 0CHOBHble METO/lbl UCMO/b3YHOTCS AJ151 OLEHKN LIMTOTOKCUYHOCTA?
O: K cTaHgapTHbIM METOAAM OTHOCSATCS:

e MTT-TecT: OueHnBaeT MeTaboIMYeCKy0 aKTUBHOCTb K/IETOK, KOTOpasi KOppesimpyeT ¢ ux
YXN3HECMNOCOOHOCTbLIO.

o JIAI-TecT: i3mepseT BbICBOOOXAEHWNE nakTataerngporeHass! (J14I) 13 noBpexaeHHbIX
KNETOK, YTO YKa3blBaeT Ha HapyLLeHWe Lie/IOCTHOCTU MeMOpaHbl.

e AHasiM3 anonto3a (Hanpvumep, C UCNosib30BaHNeM aHHeKcuHa V): MNMo3BosSeT pa3nnyarb
XuBble, anonToTUYECKNE N HEKPOTUYECKME KETKN.

KonuuecTBeHHble gaHHble (rmnoTteTuyeckue)

Tabnmua 1: OueHka Xxm3HecnocobHocTn knetok (MTT-TecT) nocne 48-4acoBoW UHKy6Gauun ¢
ALDH1A1-IN-4
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KoHueHTpauus ALDH1A1l-
IN-4 (MKM)

KnetoyHas nuHus:
Pubpoo6nacTbl UenoBeKa
(HDF) - %
YXn3Hecnoco6HocTu (*x SD)

KneTtouHaa nnHus:
MouyeyHble
anuTeNnuanbHble KNeTKU
yenoBeka (HK-2) - %
YXn3Hecnoco6HocTu (+ SD)

0 (KOHTpO/b) 100+ 4.5 100+5.1
1 98 +5.2 97+4.8
10 95+4.9 92+55
50 88+6.1 85+6.3
100 75+7.3 71+8.0

Tabnuua 2: BoiceoboxaeHue 14 nocne 48-yacoBoi nHkybaumm ¢ ALDH1A1-IN-4

KoHueHTpauua ALDH1A1-
IN-4 (MKM)

KnetouHass nuHusa: HDF -
% BbicBOGOXAeHUA NIAT (+
SD)

KnetouHas nuHusa: HK-2 -
% BbicBOGOXAeHUA NIAT (+
SD)

0 (KOHTpO/Ib) 5+1.2 6+15
1 6+1.4 7+16
10 8+1.9 10+2.1
50 15+£35 18+ 3.9
100 28+5.8 33+6.2

3KCI'IepI/IM6HTaJ1beIe NMPOTOKO/J1bl

NMpotokon MTT-TecTa

 [loceB KneTtok: [NoceinTe KNEeTKN B 96-1yHOUHbIV NAaHLWET ¢ NaoTHocTbo 5 000 - 10 000

KNeTok Ha NyHKy B 100 MKN Ky/bTypasbHOl cpeabl. IHKy6upyiiTe B TedeHne 24 4yacoB npu

37°C n 5% CO2.
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O6paboTka coegnHeHmeM: MNpurotoBbTe cepuiiHblie passegeHns ALDH1A1-IN-4 B
KyNbTYpaUibHON cpeje. Yaanute ctapyto cpefy U3 nyHok n gobasbte 100 Mkn cpefbl ¢
COOTBETCTBYHLLMMN KOHLUEHTPaUUAMN coeanHeHunsl. B kauecTBe KOHTPO/S UCNO/b3yiTe
cpeny ¢ pacteoputenem (Hanpumep, AMCO).

NHKy6aums: MHKybupyiTe nnaHLeT B TeyeHne 24-72 4acos.

[o6asneHne MTT: Job6asbte 10 mkn pacteopa MTT (5 mr/mn B PBS) B Kaxayto NyHKY 1
NHKYOGupyiTe B TeyeHne 3-4 4yacos.

PacTBopeHune gpopmaszaHa: OCTOpPOXHO yaanuTe cpeay n gobassre 100 mkn AMCO B
KaoKOyHo IYHKY 4151 pacTBOpPEeHUA 06pa3oBaBLUMXCS KpUCTas110B (hopmasaHa.

3mepeHne: MI3amepbTe oNTUYECKYH NMIOTHOCTL Npu 570 HM Ha N1aHLWEeTHOM puaepe.

NMpotokon J1AI-Tecta

Moces n o6paboTka: BeinonHute warn 1-3 n3 npotokona MTT-TecTa.

C6op cynepHataHTa: OCTOPOXHO cobepute 50 MK cynepHaTaHTa U3 KaxXaom IyHKN U
nepeHecuTe B HOBbIA 96-TyHOUHbIV NaHLLET.

JInauc knetok: B ncxoaHblin nnaHweT fobassbte 10 MK Nusnpyroero dydepa B NyHKN NS
MaKCMMasibHOro KOHTPOASt BbicBOGOXAeHNA JIAI 1 NHKYbupyiiTe B TeueHne 15 MUHYT.
Cobepute 50 Mkn nusara.

Peakuus: jo6aBbTe 50 MK/ peakynoHHon cmecn S B nnaHWeT ¢ cynepHaTaHTaMu U
nnsaramu.

NHKyBauus: VIHKybupyiite B TEMHOTE NPy KOMHaTHON Temnepartype B TedyeHne 30 MUHYT.
OcTtaHoBKa peakunn: lobasste 50 MK/ CTON-pacTeopa.

I3mepeHue: I3mepbTe onTUYECKYo NAOTHOCTL Npu 490 HM.

NMpoTtokon aHa/iM3a anonTos3a ¢ UCNoJiIb30BaHUEM
aHHeKcuHa V
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e [loceB 1 obpaboTka: MNocelite KNeTkm B 6-1yHOYHbIN NnaHwWeT n obpaboTarite ALDH1A1-IN-
4, KaK OnncaHo BblLLE.

o Co6op knetok: CobepuTte KIeTkn (BKNOYas cynepHaTaHT) 1 OTMOITe ux B XonogHom PBS.

o PecycneHguposaHue: PecycneHampyiTe knetkn B 100 Mkn 6ydoepa ans ces3biBaHUSA
aHHeKcunHa V.

o OkpawwvBaHue: lobaBbTe 5 MK/ aHHEKCHHA V, KOHBIOMMPOBAHHOIO C doIyopeCcLeHTHON
meTkon (Hanpumep, FITC), n 5 mkn oguctoro nponuaus (Pl).

e VHKy6auus: VIHKkybupyinTe B TEMHOTE NpY KOMHATHOW Temneparype B TeyeHne 15 MUHYT.

o AHanua: flo6asbte 400 Mk 6ydpepa Ansa cBA3bIBaHUSA 1 HEMEA/IEHHO NpoaHaIn3npyiTe Ha
NPOTOYHOM LUTOMETpE.

Busyanunsauyum
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Pabouwii 1poiiecc OIfeHKU [IUTOTOKCUYHOCTH

(O6pa60TKa ALDH1A1-IN-A)
{MHKy6auMﬂ (24-72 LID?

AHanm3bl

l MTT-tect l NAr-recr AHanus anonTo3aD

Click to download full resolution via product page

PucyHok 1: O6wmii pabounii npouecc A5 oLueHKN untotokcmyHoctn ALDH1A1-IN-4.
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PetnHanbpernp,

YnpouenHsli curHaneHbeid myTe ALDH1A1

ALDH1Al

VHrnéuposaHune

OKucneHne

KTnBaLuA

RAR/RXR peuenTopsl

'

Click to download full resolution via product page

PUCyHOK 2: YnpolleHHaa cxema CUrHasibHoro nyTtu ¢ yyactuvem ALDH1AL.

PykoBOACTBO NO yCTPaHEHUIO Henonaaok
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Mpo6nema

Bo3mo)xHasi npuynHa

PelwieHune

MTT-1ecT: Bbicokasi
BapuabesibHOCTb Mexay

noBTOpPaMM

HepaBHOMepHbIli NoceB
KNeTok; 3arpsasHeHne
KynbTypbl; HenonHoe

pacTBopeHve hopmasaHa

Vcnonbayiite
MHOrOKaHasIbHy0 NUNETKY AN
nocesa; MpoBepbTe KynbTypy
Ha HaIMue KOHTaMUHaLNW;
TwarenpHO NepemMeLlnBanTe

nocne gobaeneHna AMCO

NAr-tecT: BblCOKMiA (DOHOBBI

CUrHas1 B KOHTpONe

lNoBpexaeHne KNeTok npu
MaHUNYyALUAX;
Vicnonb3oBaHWe CbIBOPOTKH,
6oraron S14r

O6paualitTech € kneTkamu
OCTOPOXHO; Vcnonbayiite
CbIBOPOTKY C HU3KUM
cogepxanunem N4 nan

6€eCCbIBOPOTOUHYIO Cpeay

AHann3 anonto3a: bosbluoe
KONnM4ecTBO PI-No3uTUBHbIX

KNEeTOoK B KOHTpONe

JnvTenbHoe XpaHeHue KNeTok
nepes aHann3oMm; YpesamepHoe

LEHTpUdpyrMpoBaHue

lNpoBoanTe aHa/IM3 Kak MOXHO
CKOpee nocJsie oKpalumBaHus;
Vicnonbayiite 60n1ee H1U3Kue

CKOPOCTY LieHTpUpyrMpoBaHms

O6uee: HeBocnponseoanMble

pe3ynbTarbl

Mpo6nembl o CTabUbHOCTLIO
NN YNCTOTON CoeANHEHUS;
Pa3nnuna B naccaxkax

KNEeTOYHON NMNHUN

MpoBepbTE YACTOTY 1

ctabunbHocTb ALDH1A1-IN-4;
Vcnonb3yiite KNeTKM 0QHOIo U
TOro Xe AvanasoHa naccaxeii

A1 BCEX 3KCNEPUMEHTOB

« To cite this document: BenchChem. [LleHTp TexHn4eckon nogaepxkn: OueHka
unToTokcMyHocT ALDH1A1-IN-4 B HOpMasibHbIX KneTkax]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12366560#assessing-cytotoxicity-
of-aldhlal-in-4-in-normal-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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